molecular formula C9H17NO2 B8671837 n-Methoxy-2,2,3,3-tetramethylcyclopropanecarboxamide

n-Methoxy-2,2,3,3-tetramethylcyclopropanecarboxamide

Cat. No.: B8671837
M. Wt: 171.24 g/mol
InChI Key: XAWKSSQDMAKSSP-UHFFFAOYSA-N
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Description

N-Methoxy-2,2,3,3-tetramethylcyclopropanecarboxamide is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H17NO2

Molecular Weight

171.24 g/mol

IUPAC Name

N-methoxy-2,2,3,3-tetramethylcyclopropane-1-carboxamide

InChI

InChI=1S/C9H17NO2/c1-8(2)6(9(8,3)4)7(11)10-12-5/h6H,1-5H3,(H,10,11)

InChI Key

XAWKSSQDMAKSSP-UHFFFAOYSA-N

Canonical SMILES

CC1(C(C1(C)C)C(=O)NOC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tetramethylcyclopropanecarbonyl chloride (TMC-Cl) (4 g; 25 mmol) dissolved in 20 ml of dry dichloromethane was slowly added to a stirred and dry dichloromethane solution of methoxylamine hydrochloride (2.5 g; 30 mmol) and triethylamine (6.3 g; 50 mmol). After the addition, the reaction mixture was stirred for 2 hr at room temperature. Dichloromethane was evaporated under vacuum, 10 ml of water was added and the products were extracted using 30 ml of ethyl acetate. The organic fraction was dried over MgSO4, filtered and evaporated under vacuum. The product was crystallized using 20 ml ethyl acetate and 30 ml petroleum ether to afford 3 g (75% yield) and its chemical structure was identified by elemental analysis and spectroscopic methods.
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2.5 g
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6.3 g
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